Cas no 2034515-13-2 (3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide
• CAS No: 2034515-13-2
• MF: C₁₆H₁₄ClNO₃S₃
• MW: 399.935259342194
• CID: 6411723
• PubChem ID: 119104253
• Update Time: 2025-05-27

3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide
• F6556-8977
• 3-chloro-4-methoxy-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzenesulfonamide
• 3-chloro-4-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide
• 2034515-13-2
• AKOS026697493
• 3-chloro-4-methoxy-N-[(thiophen-2-yl)(thiophen-3-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C16H14ClNO3S3/c1-21-14-5-4-12(9-13(14)17)24(19,20)18-16(11-6-8-22-10-11)15-3-2-7-23-15/h2-10,16,18H,1H3
• InChI Key： OXKYPIMACUIXSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC(C1=CC=CS1)C1=CSC=C1)(=O)=O)OC

Computed Properties

• Exact Mass: 398.9824345g/mol
• Monoisotopic Mass: 398.9824345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 120Ų

Additional information on 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide

Research Brief on 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS: 2034515-13-2)

Recent studies on the compound 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS: 2034515-13-2) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features, which include a chloro-methoxy benzene ring and two thiophene moieties. These structural elements contribute to its diverse biological activities, particularly in the context of enzyme inhibition and receptor modulation.

The primary focus of current research has been on elucidating the compound's mechanism of action and its potential therapeutic applications. Preliminary in vitro studies have demonstrated its efficacy as an inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma, epilepsy, and cancer. The compound's ability to selectively target specific isoforms suggests its potential for developing isoform-specific therapeutics with reduced side effects.

Further investigations have explored the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. Advanced computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, revealing key structural determinants for its inhibitory activity. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In addition to its enzyme inhibitory properties, recent studies have also investigated the compound's potential as an anti-inflammatory and antimicrobial agent. Preliminary results indicate moderate activity against certain bacterial strains and inflammatory markers, suggesting its applicability in treating infections and inflammatory disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies.

In conclusion, 3-chloro-4-methoxy-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to further characterize its biological activities, optimize its pharmacological properties, and explore its clinical applications. The compound's unique structural and functional attributes position it as a valuable candidate for future drug development efforts in the chemical biology and pharmaceutical industries.